Cas no 20969-37-3 (Methyl thieno[2,3-b]thiophene-2-carboxylate)
![Methyl thieno[2,3-b]thiophene-2-carboxylate structure](https://www.kuujia.com/scimg/cas/20969-37-3x500.png)
20969-37-3 structure
Product name:Methyl thieno[2,3-b]thiophene-2-carboxylate
Methyl thieno[2,3-b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl thieno[2,3-b]thiophene-2-carboxylate
- Thieno[2,3-b]thiophene-2-carboxylic acid methyl ester
- 3-Thiopheneacetic acid,methyl ester
- Methyl 3-thienylacetate
- methyl thien-3-yl-acetate
- methyl thieno<2,3-b>thiophene-2-carboxylate
- methyl thieno<2,3-b>thiophene-2-carboxylic acid
- methyl thiophen-3-acetate
- Methylthiophene-3-acetate
- thiophen-3-yl-acetic acid methyl ester
- Methylthieno[2,3-b]thiophene-2-carboxylate
- 20969-37-3
- methyl thieno[2,3-b]thiophene-5-carboxylate
- methyl thieno-[2,3-b]thiophene-2-carboxylate
- DA-08311
- SCHEMBL5967024
- ULHTUXSICGIKSS-UHFFFAOYSA-N
-
- MDL: MFCD21608022
- Inchi: InChI=1S/C8H6O2S2/c1-10-7(9)6-4-5-2-3-11-8(5)12-6/h2-4H,1H3
- InChI Key: ULHTUXSICGIKSS-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC2=C(SC=C2)S1
Computed Properties
- Exact Mass: 197.98100
- Monoisotopic Mass: 197.98092178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- PSA: 82.78000
- LogP: 2.74940
Methyl thieno[2,3-b]thiophene-2-carboxylate Security Information
Methyl thieno[2,3-b]thiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl thieno[2,3-b]thiophene-2-carboxylate Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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